N-((2-(furan-2-yl)pyridin-3-yl)methyl)furan-3-carboxamide

• IUPAC Name: N-[[2-(furan-2-yl)pyridin-3-yl]methyl]furan-3-carboxamide
• InChI: InChI=1S/C15H12N2O3/c18-15(12-5-8-19-10-12)17-9-11-3-1-6-16-14(11)13-4-2-7-20-13/h1-8,10H,9H2,(H,17,18)
• InChI Key: ZAKCEICTADSJLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC=CO2)CNC(=O)C3=COC=C3
• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol
• CAS No.: 2034268-71-6

Description

N-((2-(furan-2-yl)pyridin-3-yl)methyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C15H12N2O3 and its molecular weight is 268.272. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

N-((2-(furan-2-yl)pyridin-3-yl)methyl)furan-3-carboxamide and its derivatives have been explored for their unique reactivity and potential in synthesizing heterocyclic compounds. For example, the acid-catalyzed transformations of related compounds have led to the formation of new heterocyclic systems such as pyrrolo[1,2-a][1,4]diazocine, demonstrating the furan compounds' utility in synthesizing complex structures with potential biological activities (Stroganova et al., 2016). Similarly, studies on furan-2-carboxamide derivatives have shown their ability to participate in electrophilic substitution reactions, indicating their versatility in chemical synthesis (El’chaninov & Aleksandrov, 2017).

Antiprotozoal Applications

The exploration into the antiprotozoal activity of related furan carboxamide derivatives has revealed promising results. For instance, compounds structurally similar to this compound have demonstrated significant efficacy against protozoal infections, with certain derivatives exhibiting high in vitro and in vivo activity against Trypanosoma and Plasmodium species. These findings highlight the potential of furan carboxamide derivatives in developing new therapeutic agents for treating protozoal infections (Ismail et al., 2004).

Neuroinflammation Imaging

Research into neuroinflammation imaging has led to the development of novel PET radiotracers based on furan carboxamide derivatives. These compounds target the macrophage colony-stimulating factor 1 receptor (CSF1R), a marker specific to microglia, allowing for the non-invasive imaging of neuroinflammation. This application is crucial for understanding the role of microglia in various neuropsychiatric disorders and could facilitate the development of targeted therapies (Horti et al., 2019).

Biochemical Analysis

Biochemical Properties

It can act in the hydroxylation of the anti-cancer drugs cyclophosphamide and ifosphamide . It is also competent in the metabolic activation of aflatoxin B1 .

Cellular Effects

Some target compounds exhibited potent anticancer activities against A549, HeLa, SW480 and weak activities on HepG2 . This signifies that the target compounds are likely to be EGFR inhibitors as expected . They showed weak cytotoxic effects on HL7702, which implies the target compounds are probably to be of low toxicity against normal cells .

Molecular Mechanism

It can act in the hydroxylation of the anti-cancer drugs cyclophosphamide and ifosphamide . It is also competent in the metabolic activation of aflatoxin B1 .

Metabolic Pathways

It can act in the hydroxylation of the anti-cancer drugs cyclophosphamide and ifosphamide . It is also competent in the metabolic activation of aflatoxin B1 .